9-fluoro-9H-fluorene
Overview
Description
9-Fluoro-9H-fluorene is a polycyclic aromatic hydrocarbon (PAH) compound. It consists of a fluorene core with a fluorine atom substituted at the 9-position. The molecular formula is C₁₃H₈F , and its molecular weight is approximately 180.2 g/mol .
Synthesis Analysis
Another synthesis route involves the reaction of 9H-fluorene with n-butyllithium followed by formaldehyde, leading to the formation of 9-fluorenemethanol .
Molecular Structure Analysis
The molecular structure of 9-fluoro-9H-fluorene consists of a fluorene backbone with a fluorine atom attached at the 9-position. The compound exhibits planarity due to its aromatic nature . Here’s the chemical structure:
Chemical Reactions Analysis
9-Fluoro-9H-fluorene can participate in various chemical reactions, including oxidation , alkylation , and functionalization . For instance, it can undergo aerobic oxidation to form 9-fluorenones, which are useful intermediates in organic synthesis . Additionally, it can serve as a starting material for the synthesis of more complex compounds.
Scientific Research Applications
1. Light-Emitting Devices and Polymer Synthesis
9-Fluoro-9H-fluorene and its derivatives, such as 9,9-dioctyl-9H-fluorene, are significant in the synthesis of polyfluorenes for light-emitting devices. Research by Cho et al. (2007) demonstrated that polyfluorenes synthesized from defect-free monomers, like 9,9-dioctyl-9H-fluorene, exhibit minimal green emission, enhancing their applicability in light-emitting devices compared to those from conventionally synthesized monomers (Cho et al., 2007).
2. Acid-Sensing Fluorophores
9-Fluoro-9H-fluorene derivatives have been used in creating acid-sensing fluorophores. Wang et al. (2005) synthesized various derivatives and investigated their fluorescence "off-on" behavior in different acid concentrations, showcasing their potential as indicators in acidic environments (Wang et al., 2005).
3. Functional Materials and Polymers
Fluorene compounds, including 9-fluoro-9H-fluorene, are widely used in functional materials and polymers. Wang Ji-ping (2011) discussed their applications in photosensitive materials, OLEDs, and pharmaceuticals, highlighting their diverse utility in various research fields (Wang Ji-ping, 2011).
4. Synthesis of 9-Fluorenones
9-Fluorenones can be synthesized from 9H-fluorenes, a process essential in creating various functional materials. Kojima et al. (2014) developed a method for synthesizing various 9-fluorenones via aerobic CH oxidation of 9H-fluorenes, which is significant for creating materials with specific desired properties (Kojima et al., 2014).
Future Directions
properties
IUPAC Name |
9-fluoro-9H-fluorene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWUJNUYVLNPPHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80506838 |
Source
|
| Record name | 9-Fluoro-9H-fluorene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80506838 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-fluoro-9H-fluorene | |
CAS RN |
20825-90-5 |
Source
|
| Record name | 9-Fluoro-9H-fluorene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20825-90-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 9-Fluoro-9H-fluorene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80506838 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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